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Compound of Interest

Compound Name: trans-4-Octene

Cat. No.: B086139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of trans-4-octene. The information is presented to support research, scientific

analysis, and applications within drug development and other chemical industries. All

quantitative data is summarized for clarity, and detailed experimental protocols for the

determination of these properties are provided.

Core Physicochemical Data
trans-4-Octene is an acyclic olefin with the chemical formula C₈H₁₆.[1][2] It is a colorless liquid

at room temperature and is sparingly soluble in water.[3][4] The key physicochemical properties

of trans-4-octene are summarized in the table below.
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Property Value Units

Molecular Formula C₈H₁₆ -

Molecular Weight 112.21 g/mol

Boiling Point 122-123 °C

Melting Point -93.78 °C

Density 0.715 g/mL at 25°C

Refractive Index 1.412 n20/D

Solubility in Water Insoluble (sparingly soluble) -

Data sourced from multiple chemical suppliers and databases.[1][2][3][4][5]

Experimental Protocols
The following sections detail the standard experimental methodologies for determining the key

physicochemical properties of a liquid compound like trans-4-octene.

1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[6] For a pure compound, the boiling point is a characteristic physical property.[6] A

common and effective method for determining the boiling point of a small liquid sample is the

micro-reflux method.

Apparatus: A small test tube, a thermometer, a capillary tube (sealed at one end), a heating

apparatus (e.g., a Thiele tube or a melting point apparatus with a heating block), and a

stirring mechanism.[7]

Procedure:

A small amount of the liquid sample (e.g., trans-4-octene) is placed in the test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.[6]

[8]
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The apparatus is assembled with the thermometer bulb positioned near the surface of the

liquid.

The sample is heated gently and stirred.[7] As the temperature rises, a stream of bubbles

will emerge from the open end of the capillary tube.[6]

Heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is

recorded as the boiling point.[7]

2. Determination of Melting Point

Since trans-4-octene is a liquid at room temperature, its melting point is determined at sub-

ambient temperatures. The principle involves cooling the substance until it solidifies and then

gently heating it to observe the temperature at which it melts.

Apparatus: A melting point apparatus capable of controlled cooling and heating, and a sealed

capillary tube containing the sample.[9]

Procedure:

A small amount of liquid trans-4-octene is introduced into a capillary tube, which is then

sealed.

The capillary tube is placed in a melting point apparatus that has been cooled to a

temperature below the expected melting point.

The temperature is slowly increased at a controlled rate (e.g., 1-2 °C per minute).

The temperature range from the point at which the first droplet of liquid appears to the

point at which the entire solid has melted is recorded as the melting point range.[10] For a

pure substance, this range should be narrow.

3. Determination of Density

Density is the mass of a substance per unit volume. For a liquid, it can be determined by

accurately measuring the mass of a known volume.[11]
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Apparatus: A pycnometer (density bottle) or a graduated cylinder, and an analytical balance.

[11][12]

Procedure (using a graduated cylinder):

The mass of a clean, dry graduated cylinder is measured using an analytical balance.[11]

[12]

A specific volume of trans-4-octene is added to the graduated cylinder, and the volume is

read from the bottom of the meniscus.[11]

The combined mass of the graduated cylinder and the liquid is measured.[11][12]

The mass of the liquid is calculated by subtracting the mass of the empty graduated

cylinder.

The density is calculated by dividing the mass of the liquid by its volume.[11] For higher

accuracy, a pycnometer is used, which allows for a more precise determination of the

volume.

4. Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how light

propagates through that medium.[13] It is a characteristic property of a substance and can be

used to identify it and assess its purity.[13]

Apparatus: An Abbe refractometer.[13]

Procedure:

A few drops of trans-4-octene are placed on the clean, dry prism of the Abbe

refractometer.

The prisms are closed and locked.

The light source is positioned to illuminate the prisms.
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While looking through the eyepiece, the adjustment knob is turned until the boundary

between the light and dark regions is sharp and centered in the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature should

be controlled and recorded as the refractive index is temperature-dependent.

Logical Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

physicochemical properties of trans-4-octene.
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Workflow for Physicochemical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

